Cas no 1107645-70-4 (N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide)

• Product Name: N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide
• CAS No: 1107645-70-4
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 2163054
• Update Time: 2025-10-21

N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(r)-1-(2-chloro-acetyl)-pyrrolidin-3-yl]-acetamide
• (R)-N-(1-(2-Chloroacetyl)pyrrolidin-3-yl)acetamide
• AM90649
• N-[(R)-1-(2-Chloroacetyl)pyrrolidin-3-yl]acetamide
• N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide

• Inchi： 1S/C8H13ClN2O2/c1-6(12)10-7-2-3-11(5-7)8(13)4-9/h7H,2-5H2,1H3,(H,10,12)/t7-/m1/s1
• InChI Key： ISIKZYXUXLMZLU-SSDOTTSWSA-N
• SMILES： ClCC(N1CC[C@H](C1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Topological Polar Surface Area: 49.4

Additional information on N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide

N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide: A Comprehensive Overview

N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide, with the CAS number 1107645-70-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with an acetyl group and a chloro-substituted acetyl group. The R configuration at the chiral center adds another layer of complexity and specificity to its properties.

The synthesis of N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide involves a series of carefully controlled reactions, including nucleophilic acyl substitution and stereochemical control to achieve the desired configuration. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is crucial for its potential applications in drug development.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. Studies have shown that N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide exhibits potent activity against certain enzymes and receptors, making it a valuable lead compound for the development of new therapeutic agents. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been extensively investigated, with recent findings suggesting potential applications in the treatment of neurological disorders such as Alzheimer's disease.

In addition to its pharmacological properties, this compound has also been studied for its physical and chemical properties. The presence of the chloro group introduces interesting electronic effects, which influence the compound's solubility, stability, and reactivity. Recent research has focused on optimizing the storage conditions and synthesis parameters to enhance its stability under various environmental conditions.

The application of N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide extends beyond pharmacology into materials science. Its unique structure makes it a candidate for use in the development of novel polymers and coatings with tailored properties. Researchers are exploring its potential as a building block for self-healing materials, where its reactivity could play a key role in enabling dynamic covalent chemistry.

From an environmental perspective, understanding the degradation pathways of N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide is critical for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to map out its degradation products under various conditions. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion, N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-acetamide (CAS No. 1107645-70-4) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure, stereochemical properties, and reactivity make it a valuable subject for ongoing research. As new insights emerge from cutting-edge studies, this compound continues to demonstrate its potential as a key player in advancing scientific innovation across diverse disciplines.